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Compound of Interest

Compound Name: 9-Phenanthrenecarboxylic acid

Cat. No.: B1221669 Get Quote

Essential Safety and Handling Guide for 9-
Phenanthrenecarboxylic Acid
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 9-
Phenanthrenecarboxylic acid (CAS No. 837-45-6). Adherence to these procedures is

essential for ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)
9-Phenanthrenecarboxylic acid is a solid substance that presents several hazards upon

exposure. All handling of this compound must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize the risk of inhalation.[1] The

following table summarizes the known hazards and the required personal protective

equipment.
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Hazard Category GHS Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Oral Toxicity H302: Harmful if swallowed.[2]

Standard laboratory PPE as

outlined below. Do not eat,

drink, or smoke in areas where

this chemical is handled.

Skin Irritation H315: Causes skin irritation.[2]

Lab Coat: A chemical-resistant

lab coat must be worn and fully

buttoned. Gloves: Chemical-

resistant gloves (e.g., nitrile or

neoprene) are required.

Gloves should be inspected

before use and changed

immediately if contaminated.[1]

Footwear: Fully enclosed

shoes are mandatory.

Eye Irritation
H319: Causes serious eye

irritation.[2]

Safety Goggles: Wear

chemical splash goggles that

conform to ANSI Z87.1

standards. Face Shield: A face

shield worn over safety

goggles is recommended

when there is a significant risk

of splashing or dust

generation.

Respiratory Irritation
H335: May cause respiratory

irritation.[2]

Ventilation: Handle exclusively

in a chemical fume hood.

Respirator: If engineering

controls are insufficient, a

NIOSH-approved respirator

with a P2 filter for solid

particles is required.
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Aquatic Toxicity
H410: Very toxic to aquatic life

with long lasting effects.

Prevent release to the

environment. Collect all waste

for proper disposal.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 9-Phenanthrenecarboxylic acid is crucial for minimizing

exposure and ensuring experimental integrity.

Preparation and Engineering Controls:

Designate a specific area within a certified chemical fume hood for handling the

compound.

Ensure the fume hood is functioning correctly before commencing work.

Assemble all necessary equipment, such as spatulas, weigh boats, and glassware, as well

as designated waste containers, prior to handling the chemical.

Donning PPE:

Put on all required PPE as detailed in the table above.

Ensure gloves are of the correct size and are free from any defects.

Chemical Handling:

Handle the solid carefully to avoid generating dust.

Use appropriate tools for transferring the solid.

Keep containers tightly closed when not in use.

Avoid contact with strong oxidizing agents and strong bases.[3]

Post-Handling Procedures:

Decontamination: Thoroughly clean any contaminated surfaces and equipment.
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Doffing PPE: Remove PPE in the correct order to prevent cross-contamination (e.g.,

gloves first, then lab coat, followed by eye protection).

Hygiene: Wash hands thoroughly with soap and water after handling the compound, even

if gloves were worn.

Disposal Plan: Safe Waste Management
Due to its environmental hazards, 9-Phenanthrenecarboxylic acid and any contaminated

materials must be disposed of as hazardous waste.[1] Do not dispose of this chemical down

the drain.

Waste Segregation and Collection:

Solid Waste: Place all disposable materials contaminated with 9-
Phenanthrenecarboxylic acid (e.g., gloves, weigh boats, paper towels) into a dedicated,

clearly labeled hazardous waste container.

Unused Chemical: Unwanted 9-Phenanthrenecarboxylic acid should be kept in its

original container or a compatible, sealed, and clearly labeled waste container.

Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling and disposal of 9-Phenanthrenecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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